1,2-dichloro-3-[3-(4-ethoxyphenoxy)propoxy]benzene

• IUPAC Name: 1,2-dichloro-3-[3-(4-ethoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H18Cl2O3/c1-2-20-13-7-9-14(10-8-13)21-11-4-12-22-16-6-3-5-15(18)17(16)19/h3,5-10H,2,4,11-12H2,1H3
• InChI Key: NFJZYANTVVVUBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCOC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C17H18Cl2O3
• DSSTOX Substance ID: DTXSID00367786
• Molecular Weight: 341.2 g/mol
• CAS RN: 6482-69-5

Description

1,2-dichloro-3-[3-(4-ethoxyphenoxy)propoxy]benzene, commonly known as EHNA, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

EHNA inhibits the activity of adenosine deaminase by binding to the enzyme's active site, preventing it from catalyzing the conversion of adenosine to inosine. This leads to an increase in adenosine levels in the brain, which can have a variety of effects on neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
EHNA has been shown to increase the levels of adenosine in the brain, which can have a variety of effects on neuronal activity and neurotransmitter release. It has also been shown to protect neurons from oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

EHNA has several advantages for use in lab experiments, including its high purity and well-established synthesis method. However, it also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on EHNA, including:
1. Further studies on its potential therapeutic applications for neurodegenerative diseases.
2. Investigation of its effects on other neurotransmitter systems in the brain.
3. Development of more efficient synthesis methods for EHNA.
4. Exploration of its potential as a tool for studying the role of adenosine in neuronal function and disease.
5. Investigation of its potential as a therapeutic agent for other diseases, such as cancer and autoimmune disorders.
In conclusion, EHNA is a chemical compound that has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to inhibit the activity of adenosine deaminase, increase the levels of adenosine in the brain, and protect neurons from oxidative stress and inflammation. While it has some limitations, EHNA has several potential future directions for research and development.

Synthesis Methods

EHNA can be synthesized through a multi-step process involving the reaction of 4-ethoxyphenol with propylene oxide, followed by chlorination and reaction with 1,2-dichlorobenzene. This method has been optimized to yield high purity EHNA with good yields.

Scientific Research Applications

EHNA has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to inhibit the activity of adenosine deaminase, an enzyme that plays a role in the regulation of adenosine levels in the brain. EHNA has also been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Parkinson's and Alzheimer's.